5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene

• IUPAC Name: 5-tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene
• InChI: InChI=1S/C13H20OS/c1-9-7-11(15-13(3,4)5)8-10(2)12(9)14-6/h7-8H,1-6H3
• InChI Key: PRVYVHZHYDLFFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)SC(C)(C)C
• Molecular Formula: C13H20OS
• Molecular Weight: 224.36 g/mol

Description

5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene is a chemical compound listed in the PubChem database. It is a unique molecule with specific properties and applications that make it valuable in various scientific fields.

Preparation Methods

The preparation of 5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene involves several synthetic routes and reaction conditions. The exact methods can vary, but typically, the synthesis involves the use of specific reagents and catalysts under controlled conditions to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these laboratory procedures to produce the compound in larger quantities, often using more efficient and cost-effective techniques.

Chemical Reactions Analysis

5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives of the original compound with modified functional groups.

Scientific Research Applications

5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it may be used in studies related to its biological activity, including its potential therapeutic effects. In industry, it can be used in the production of various materials or as a component in chemical processes.

Mechanism of Action

The mechanism of action of 5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved can vary, but they often include key enzymes or receptors that play a role in the compound’s biological activity.

Comparison with Similar Compounds

5-Tert-butylsulfanyl-2-methoxy-1,3-dimethylbenzene can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar structures or functional groups, but this compound may have distinct properties or applications that set it apart. The comparison can help to understand the specific advantages and limitations of this compound in various contexts.

Conclusion

This compound is a versatile compound with a wide range of applications in scientific research and industry. Its unique properties and reactivity make it valuable in various fields, and ongoing research continues to uncover new uses and potential benefits of this compound.